Cas no 2138392-04-6 (2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro-
• CAS No: 2138392-04-6
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5261279
• Update Time: 2025-09-28

2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro-

• Inchi： 1S/C11H12F2O2/c12-11(13)10-8(6-14)5-7-3-1-2-4-9(7)15-10/h1-4,8,10-11,14H,5-6H2
• InChI Key： FWSQBWFGEMOAIW-UHFFFAOYSA-N
• SMILES： C1(C(F)F)OC2=CC=CC=C2CC1CO

Additional information on 2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro-

2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro (CAS No. 2138392-04-6) is a structurally fascinating heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzopyran class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a difluoromethyl group at the 2-position and the 3,4-dihydro substitution pattern imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The benzopyran scaffold is a privileged structure in medicinal chemistry, often found in natural products and synthetic drugs due to its ability to interact with biological targets in multiple ways. The 2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro derivative, in particular, has been studied for its potential role in modulating various biological pathways. Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict its binding affinity and interactions with enzymes and receptors, suggesting possible applications in the treatment of inflammatory diseases, cancer, and neurological disorders.

One of the most intriguing aspects of this compound is its difluoromethyl substituent. This moiety is well-known for its ability to enhance metabolic stability, improve pharmacokinetic properties, and increase binding affinity to biological targets. In the context of 2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro, the difluoromethyl group likely contributes to its unique chemical behavior by influencing both electronic distribution and steric hindrance around the benzopyran core. This has led to interest in exploring its potential as a building block for more complex drug candidates.

Recent studies have also highlighted the significance of benzopyran derivatives in medicinal chemistry. These compounds have been reported to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. The 2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro molecule is no exception and has shown promise in preclinical studies as a potential lead compound for further optimization.

The synthesis of 2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro involves multi-step organic transformations that highlight the synthetic versatility of benzopyran derivatives. The introduction of the difluoromethyl group requires careful consideration of reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including metal-catalyzed cross-coupling reactions and fluorination techniques, to achieve the desired substitution pattern. These synthetic approaches not only contribute to the preparation of this compound but also provide valuable insights into the broader field of heterocyclic chemistry.

In terms of biological activity, preliminary investigations suggest that 2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro may interact with specific enzymes and receptors involved in disease pathways. For instance, its structure resembles known bioactive molecules that target cyclooxygenase (COX) enzymes or other inflammatory mediators. While detailed mechanistic studies are still ongoing, these initial findings are encouraging for further exploration.

The growing interest in benzopyran derivatives as therapeutic agents is reflected in the increasing number of patents and publications describing their synthesis and biological evaluation. Companies and academic institutions are actively engaged in developing new methods for constructing these molecules and exploring their potential applications. The unique properties of 2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro, particularly its difluoromethyl substitution pattern, make it a valuable asset in this ongoing research effort.

Future directions for research on 2H-1-Benzopyran-3-methanol, 2-(difluoromethyl)-3,4-dihydro include optimizing its synthesis for large-scale production and conducting more comprehensive biological evaluations to identify specific therapeutic targets. Additionally, exploring derivatives with different substitution patterns may reveal novel bioactivities and improve pharmacological profiles. The integration of high-throughput screening technologies with computational modeling will likely accelerate the discovery process.

In conclusion,2H-1-Benzopyran-3-methanol, with its unique structural features, represents an exciting area of research with significant potential for developing new pharmaceuticals. The combination of synthetic challenges and biological promise makes this compound a compelling subject for further investigation by chemists and biologists alike.